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Compound of Interest

Compound Name: Flobufen

Cat. No.: B055729 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Flobufen is a non-steroidal anti-inflammatory drug (NSAID) with antirheumatic and antiarthritic

properties.[1] Accurate and reproducible experimental results rely on the proper preparation,

storage, and handling of Flobufen stock solutions. This document provides detailed protocols

for the preparation of Flobufen stock solutions and procedures to assess their stability over

time, ensuring the integrity of the compound for research and development purposes.

Flobufen Chemical Properties:

Property Value Reference

Chemical Formula C17H14F2O3 [1]

Molecular Weight 304.29 g/mol [1][2]

Appearance Solid powder [1]

Purity >98% [1]

Solubility Soluble in DMSO [1]
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This protocol describes the preparation of a 10 mM Flobufen stock solution in Dimethyl

Sulfoxide (DMSO).

Materials:

Flobufen powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials with PTFE-lined screw caps

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

Protocol:

Preparation: In a sterile environment, allow the Flobufen powder and anhydrous DMSO to

equilibrate to room temperature.

Weighing: Accurately weigh a precise amount of Flobufen powder (e.g., 3.043 mg for 1 mL

of a 10 mM solution) and transfer it to a sterile amber glass vial.

Dissolution: Add the desired volume of anhydrous DMSO to the vial containing the Flobufen
powder.

Mixing: Tightly cap the vial and vortex thoroughly until the Flobufen is completely dissolved.

If necessary, briefly sonicate the solution to aid dissolution.

Labeling: Clearly label the vial with the compound name, concentration, solvent, preparation

date, and the name of the preparer.

Storage: Store the stock solution at -20°C for long-term storage or at 4°C for short-term use,

protected from light.
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Storage and Handling of Flobufen Stock Solutions
Proper storage and handling are crucial to maintain the stability of Flobufen stock solutions.

Recommended Storage Conditions:

Storage Duration Temperature Light Conditions Container

Short-term (days to

weeks)
0 - 4°C

Protected from light

(amber vials)

Tightly sealed glass

vials with PTFE-lined

caps

Long-term (months to

years)
-20°C

Protected from light

(amber vials)

Tightly sealed glass

vials with PTFE-lined

caps

Handling Guidelines:

Before use, thaw frozen stock solutions at room temperature and ensure the solution is

homogeneous by gentle vortexing.

To minimize the effects of repeated freeze-thaw cycles, it is recommended to aliquot the

stock solution into smaller, single-use volumes.

Avoid exposing the stock solution to light for extended periods.

Use sterile techniques when handling the stock solution to prevent microbial contamination.

Ensure the vial is tightly sealed after each use to prevent solvent evaporation and absorption

of atmospheric moisture.

Flobufen Stock Solution Stability Assessment
This section outlines a protocol for a long-term and accelerated stability study of Flobufen in

DMSO.

Experimental Workflow for Stability Testing
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Preparation

Storage Conditions

Analysis at Time Points Data Evaluation

Prepare Flobufen Stock Solution Aliquot into Vials

Long-Term (-20°C)

Accelerated (40°C)

Room Temperature (25°C)

T=0, 1, 3, 6, 12 months HPLC-UV Analysis Assess Purity & Degradation Compile & Analyze Data Generate Stability Report

Stress Conditions

Flobufen Stock Solution

Acid Hydrolysis
(e.g., 0.1 M HCl)

Base Hydrolysis
(e.g., 0.1 M NaOH)

Oxidation
(e.g., 3% H2O2)

Thermal Stress
(e.g., 60°C)

Photolytic Stress
(UV/Vis Light)

HPLC-UV/MS Analysis

Identify Degradation Products &
Establish Method Specificity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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